Cas no 17474-44-1 (4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine)
4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine Chemical and Physical Properties
Names and Identifiers
-
- [4-(4-Amino-3-nitrobenzyl)-2-nitrophenyl]amine
- 4-[(4-amino-3-nitrophenyl)methyl]-2-nitroaniline
- 3,3'-dinitro-4,4'-diaminodiphenylmethane
- 3.3'-Dinitro-4.4'-diamino-diphenylmethan
- 4,4'-methylenebis(2-nitroaniline)
- 4,4'-methylenebis(2-nitro-benzenamine)
- 4,4'-METHYLENEBIS[2-NITROANILINE]
- AC1L3D06
- AC1Q51Z9
- AC1Q5AOC
- Bis-(4-amino-3-nitro-phenyl)-methan
- bis-(4-amino-3-nitrophenyl)methane
- bis-(4-amino-3-nitro-phenyl)-methane
- CTK0H9353
- NSC525981
- 4,4'-Methylenebis(2-nitrobenzenamine)
- 4-[(4-amino-3-nitro-phenyl)methyl]-2-nitro-aniline
- 4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine
- AB00684115-01
- LV43SY8L8E
- F0266-0198
- EU-0066842
- Benzenamine, 4,4'-methylenebis(2-nitro-
- EINECS 241-489-2
- Benzenamine, 4,4'-methylenebis[2-nitro-
- MFCD00168261
- UNII-LV43SY8L8E
- 17474-44-1
- NSC 525981
- 4,4/'-methylenebis[2-nitroaniline]
- NS00021042
- DTXSID70169895
- SB82117
- NSC-525981
- 4,4'-diamino-3,3'-dinitrodiphenylmethane
- AKOS000513407
- VS-08716
- SCHEMBL2929031
-
- MDL: MFCD00168261
- Inchi: 1S/C13H12N4O4/c14-10-3-1-8(6-12(10)16(18)19)5-9-2-4-11(15)13(7-9)17(20)21/h1-4,6-7H,5,14-15H2
- InChI Key: WJLPZRZKWVPCMN-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C=CC(=C1)CC1C=CC(=C(C=1)[N+](=O)[O-])N)N)=O
Computed Properties
- Exact Mass: 288.08596
- Monoisotopic Mass: 288.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 144A^2
- XLogP3: 3.2
Experimental Properties
- Density: 1.462
- Boiling Point: 559°Cat760mmHg
- Flash Point: 291.9°C
- Refractive Index: 1.711
- PSA: 138.32
- LogP: 4.46700
4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A295325-500mg |
[4-(4-Amino-3-nitrobenzyl)-2-nitrophenyl]amine |
17474-44-1 | 500mg |
$ 250.00 | 2022-06-08 | ||
| TRC | A295325-1000mg |
[4-(4-Amino-3-nitrobenzyl)-2-nitrophenyl]amine |
17474-44-1 | 1g |
$ 415.00 | 2022-06-08 | ||
| TRC | A295325-2000mg |
[4-(4-Amino-3-nitrobenzyl)-2-nitrophenyl]amine |
17474-44-1 | 2g |
$ 660.00 | 2022-06-08 | ||
| Ambeed | A748002-1g |
4,4'-Methylenebis(2-nitroaniline) |
17474-44-1 | 95% | 1g |
$495.0 | 2024-04-22 | |
| abcr | AB413214-500 mg |
[4-(4-Amino-3-nitrobenzyl)-2-nitrophenyl]amine |
17474-44-1 | 500MG |
€165.80 | 2023-01-21 | ||
| abcr | AB413214-1 g |
[4-(4-Amino-3-nitrobenzyl)-2-nitrophenyl]amine |
17474-44-1 | 1g |
€197.30 | 2023-04-24 | ||
| abcr | AB413214-5 g |
[4-(4-Amino-3-nitrobenzyl)-2-nitrophenyl]amine |
17474-44-1 | 5g |
€456.10 | 2023-04-24 | ||
| abcr | AB413214-10 g |
[4-(4-Amino-3-nitrobenzyl)-2-nitrophenyl]amine |
17474-44-1 | 10g |
€773.40 | 2023-04-24 | ||
| A2B Chem LLC | AA93008-500mg |
4,4'-Methylenebis(2-nitroaniline) |
17474-44-1 | 500mg |
$145.00 | 2024-04-20 | ||
| Crysdot LLC | CD12132714-5g |
4,4'-Methylenebis(2-nitroaniline) |
17474-44-1 | 95+% | 5g |
$306 | 2024-07-24 |
4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine Suppliers
4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine
Recent Advances in the Study of 4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine (CAS: 17474-44-1): A Comprehensive Research Brief
4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine (CAS: 17474-44-1) is a nitroaromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a precursor in the synthesis of novel bioactive molecules, particularly in the development of anticancer and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthesis methods, and biological activities.
The compound's structure, characterized by the presence of two nitro groups and an amino group, makes it a versatile intermediate in organic synthesis. Recent advancements in synthetic chemistry have enabled more efficient and scalable routes for the production of 4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine, with improved yields and reduced environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, which minimizes the use of hazardous reagents and enhances the purity of the final product.
In the realm of biological applications, 4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine has shown promising activity against various cancer cell lines. A recent in vitro study revealed that derivatives of this compound exhibit potent inhibitory effects on the proliferation of breast and lung cancer cells, with IC50 values in the low micromolar range. Mechanistic studies suggest that these derivatives may act by interfering with key signaling pathways involved in cell cycle regulation and apoptosis. Additionally, preliminary data indicate potential antimicrobial properties, particularly against drug-resistant bacterial strains, although further in vivo studies are needed to confirm these findings.
Despite its potential, challenges remain in the optimization of 4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine-based therapeutics. Issues such as solubility, bioavailability, and toxicity need to be addressed to facilitate its transition from the laboratory to clinical applications. Recent research has focused on structural modifications to improve these properties, with some success in enhancing water solubility and reducing off-target effects. Collaborative efforts between chemists and biologists are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.
In conclusion, 4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine (CAS: 17474-44-1) represents a promising candidate for the development of new anticancer and antimicrobial agents. The latest research underscores its versatility as a synthetic intermediate and its potential in addressing unmet medical needs. Future studies should prioritize the optimization of its pharmacological properties and the exploration of its mechanisms of action to pave the way for clinical development.
17474-44-1 (4-(4-Amino-3-nitrobenzyl)-2-nitrophenylamine) Related Products
- 79545-11-2(2-(4-Amino-3-nitrophenyl)acetonitrile)
- 63649-64-9(4-Isopropyl-2-nitroaniline)
- 59038-58-3(Benzenamine, 4-(1-methyl-1-phenylethyl)-2,6-dinitro-)
- 102040-42-6(Benzenamine, 2-nitro-4-octyl-)
- 6310-19-6(4-Tert-Butyl-2-nitroaniline)
- 3663-22-7(Benzenamine,4-butyl-2-nitro-)
- 3663-35-2(Benzenamine,4-ethyl-2-nitro-)
- 58556-19-7(Benzenamine, 4-[1-methyl-1-(4-nitrophenyl)ethyl]-2,6-dinitro-)
- 63101-90-6(4-TERT-BUTYL-2-NITROANILINE)
- 88948-19-0(Benzenamine, 4,4'-(phenylmethylene)bis[2-nitro-)